4-(3-chlorophenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C23H17ClN4O2
• Molecular Weight: 416.9 g/mol
• IUPAC Name: 4-(3-chlorophenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C23H17ClN4O2/c24-16-7-3-6-15(11-16)22-19-20(17-8-1-2-9-18(17)29)26-27-21(19)23(30)28(22)13-14-5-4-10-25-12-14/h1-12,22,29H,13H2,(H,26,27)
• InChI Key: MBDLBDGGSSEJKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC3=C2C(N(C3=O)CC4=CN=CC=C4)C5=CC(=CC=C5)Cl)O

Description

Key substituents include:

• Position 4: 3-chlorophenyl group (electron-withdrawing chlorine atom).
• Position 3: 2-hydroxyphenyl group (provides hydrogen-bonding capability).
• Position 5: Pyridin-3-ylmethyl group (enhances π-π stacking and solubility via the pyridine nitrogen).

Biological Activity

The compound 4-(3-chlorophenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a novel heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its biological properties, including its antibacterial and antifungal activities, mechanisms of action, and synthetic methodologies.

Chemical Structure

The compound's structure can be described as follows:

• Molecular Formula : C20H18ClN3O2
• Molecular Weight : 373.83 g/mol

The presence of the chlorophenyl and hydroxyphenyl groups contributes to its reactivity and biological profile.

Antibacterial Activity

Recent studies have demonstrated that derivatives of pyrrolo[3,4-c]pyrazoles exhibit significant antibacterial properties. For instance, compounds similar to the target compound have shown effectiveness against various strains of bacteria such as Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values for these compounds ranged from 0.0039 to 0.025 mg/mL, indicating potent antibacterial activity .

Table 1: Antibacterial Activity of Related Compounds

Compound	Bacterial Strain	MIC (mg/mL)
Compound A	S. aureus	0.0039
Compound B	E. coli	0.025
Target Compound	S. aureus	TBD
Target Compound	E. coli	TBD

Antifungal Activity

In addition to antibacterial effects, the compound has been evaluated for antifungal activity. Preliminary results indicate that it may inhibit the growth of certain fungal strains, although specific data on MIC values for antifungal activity is still under investigation.

The biological activity of this compound is hypothesized to be linked to its ability to interact with bacterial cell membranes and inhibit essential enzymes involved in bacterial cell wall synthesis. The presence of multiple functional groups enhances its lipophilicity and facilitates penetration through cell membranes.

Synthetic Methodologies

The synthesis of 4-(3-chlorophenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one has been achieved through various multicomponent reactions. These methods allow for high yields and purity while accommodating a range of substituents.

Table 2: Synthetic Approaches and Yields

Methodology	Yield (%)	Reaction Conditions
Multicomponent Reaction	72–94	Mild conditions
HPLC Purity	>95	Post-synthesis purification

Case Studies

A notable case study involved the evaluation of related compounds in vivo, where they demonstrated significant reductions in bacterial load in infected models. These findings suggest that the target compound may possess therapeutic potential against infections caused by resistant bacterial strains.

Comparison with Similar Compounds

Key Structural and Functional Differences

Position 4 Substituents :

• The 3-chlorophenyl group in the target compound (vs. 4-chlorophenyl in or 4-ethoxyphenyl in ) alters electronic and steric effects. Meta-chlorine may reduce steric hindrance compared to para-substituted analogs.
• The 3,4,5-trimethoxyphenyl group in introduces significant polarity and hydrogen-bonding capacity, contrasting with the hydrophobic 3-chlorophenyl.

Position 5 Substituents: Pyridin-3-ylmethyl (target and ) introduces aromatic nitrogen, enhancing π-π interactions and solubility compared to alkoxy chains (e.g., 3-methoxypropyl in ).

Common Features :

• All compounds retain the 2-hydroxyphenyl group at position 3, suggesting a conserved role in hydrogen-bonding interactions, possibly critical for target binding.

Physicochemical and Pharmacological Implications

• Lipophilicity : The target compound’s 3-chlorophenyl and pyridinylmethyl groups balance lipophilicity and solubility, whereas alkoxy/hydroxypropyl substituents () favor hydrophilicity.
• Electronic Effects : Chlorine (electron-withdrawing) in the target vs. methoxy (electron-donating) in may influence reactivity or binding affinity.
• Steric Factors : Bulkier substituents (e.g., trimethoxyphenyl in ) could hinder target engagement compared to smaller groups.